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Introduction

Sodium silicate, commonly known as waterglass, is a versatile chemical compound that has

garnered significant attention in geotechnical engineering as a soil stabilizing agent. Its

application is particularly relevant for improving the engineering properties of weak or

problematic soils. When introduced into the soil, sodium silicate reacts to form a gel that binds

soil particles together, leading to increased strength, reduced permeability, and improved

durability.[1][2] These application notes provide a comprehensive overview of the use of

sodium silicate in soil stabilization, detailing its mechanism, effects on various soil types, and

protocols for laboratory evaluation. This document is intended for researchers and scientists in

the fields of geotechnical engineering and materials science.

Mechanism of Soil Stabilization

The primary mechanism of soil stabilization using sodium silicate involves the formation of a

silica gel within the soil matrix. This process can be simplified into the following steps:

Injection/Mixing: An aqueous solution of sodium silicate is introduced into the soil, either

through injection or mechanical mixing.

Hydrolysis and Condensation: In the presence of soil moisture and ions, the sodium silicate
hydrolyzes to form silicic acid (Si(OH)4). These silicic acid monomers then undergo a
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condensation polymerization reaction.

Gel Formation: The polymerization process results in the formation of a three-dimensional

silica gel network. This gel coats the soil particles and fills the voids between them.

Cementation: The hardened silica gel acts as a cementitious binder, creating a stronger and

more stable soil mass.[2]

When used in conjunction with other materials like lime or cement, the reactions become more

complex. For instance, sodium silicate can react with the calcium hydroxide produced during

cement hydration to form calcium silicate hydrate (C-S-H) gel, a primary binding agent in

traditional concrete.[2][3] This synergistic effect can lead to significantly enhanced soil

properties.

Data Presentation: Effects of Sodium Silicate on
Geotechnical Properties
The following tables summarize the quantitative effects of sodium silicate on various soil

properties as reported in several geotechnical research studies.

Table 1: Effect of Sodium Silicate on Unconfined Compressive Strength (UCS) of Marine Clay
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Sodium Silicate (%) Curing Time (days) UCS (kPa)

0 (Untreated) 0 Not Reported

3 0 69.5

3 7 7.9

3 28 90.9

6 0 -

6 7 -

6 28 -

9 0 -

9 7 -

9 28 -

12 0 -

12 7 -

12 28 -

15 0 -

15 7 -

15 28 -

Data extracted from a study on

marine clay stabilization.[4]

Table 2: Effect of Sodium Silicate and Lime on Unconfined Compressive Strength (UCS) of

Clayey Soil
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Lime (%)
Sodium
Silicate (%)

Curing UCS ( kg/cm ²)
Percentage
Increase (%)

0 0 Uncured 4.03 -

4.5 2.5 Uncured - 129

4.5 2.5 Cured (7 days) - 162

This study

highlights the

combined effect

of lime and

sodium silicate.

[5]

Table 3: Effect of Sodium Silicate and Fly Ash on Unconfined Compressive Strength (UCS) of

Black Cotton Soil

Fly Ash (%)
Sodium
Silicate (%)

Curing Time
(days)

UCS (kN/m²)
Percentage
Increase (%)

0 0 7 131.69 -

0 5 7 - 29.83

15 5 7 290.28 120.42

This table shows

the synergistic

effect of fly ash

and sodium

silicate on black

cotton soil.[2]

Table 4: Effect of Sodium Silicate and Lime on California Bearing Ratio (CBR) of Clayey Soil
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Lime (%) Sodium Silicate (%) Condition
Percentage
Increase in CBR
(%)

4.5 2.5 Unsoaked 219

4.5 2.5 Soaked 197

CBR values indicate

the load-bearing

capacity of the soil,

which is significantly

improved with the

addition of lime and

sodium silicate.[5]

Table 5: Effect of Sodium Silicate on Shear Strength of Different Soil Types

Soil Type Sodium Silicate (%) Curing Time (days)
Shear Strength
(Kg/cm²)

A 15 28 >12 (Machine Limit)

B 15 28 >12 (Machine Limit)

C 15 28 -

The study noted that

for soils A and B with

12% and 15% sodium

silicate, the direct

shear machine was

unable to break the

samples after 28 days

of curing, indicating a

very high shear

strength.[1]
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Experimental Protocols
The following are detailed protocols for key experiments to evaluate the effectiveness of

sodium silicate in soil stabilization.

Protocol 1: Sample Preparation and Curing

Soil Preparation:

Obtain a representative soil sample.

Air-dry the soil and pulverize it to pass through a 2 mm sieve to remove large particles and

ensure uniformity.[3]

Determine the initial moisture content of the soil.

Stabilizer Preparation:

Prepare the sodium silicate solution of the desired concentration (e.g., 3%, 6%, 9%,

12%, 15% by dry weight of the soil).[4]

If using other additives like lime or fly ash, weigh the required amounts.

Mixing:

Thoroughly mix the dry soil with the powdered additives (if any).

Gradually add the sodium silicate solution and potable water to achieve the optimum

moisture content (OMC).

Mix mechanically for at least 5-10 minutes to ensure a homogenous mixture.

Molding:

For UCS tests, compact the mixture into cylindrical molds (e.g., 50 mm diameter and 100

mm height) in layers, with each layer receiving a specified number of blows from a

standard rammer to achieve the maximum dry density (MDD).[4]
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For CBR tests, compact the mixture into standard CBR molds.

Curing:

Extrude the molded specimens carefully.

Seal the specimens in plastic bags or place them in a humidity chamber to prevent

moisture loss.

Cure the specimens for specified periods (e.g., 3, 7, 14, or 28 days) at a constant

temperature (e.g., 27 ± 2°C).[1][4]

Protocol 2: Unconfined Compressive Strength (UCS) Test

Apparatus: Compression testing machine with a calibrated load cell.

Procedure:

After the curing period, remove the specimen from its protective wrapping and measure its

dimensions and weight.

Place the specimen on the lower platen of the compression machine.

Apply a compressive load at a constant rate of strain (e.g., 1.2 mm/min or 16 mm/min).[4]

Record the load and deformation readings at regular intervals until the specimen fails or a

predefined strain is reached.

The unconfined compressive strength is calculated as the maximum axial stress sustained

by the specimen.

Protocol 3: California Bearing Ratio (CBR) Test

Apparatus: CBR testing machine, standard CBR mold, surcharge weights.

Procedure:

Place the CBR mold with the compacted and cured specimen on the testing machine.
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Apply surcharge weights on the top of the specimen to simulate the pavement load.

Seat a penetration piston on the surface of the specimen.

Apply the load through the piston at a constant penetration rate (e.g., 1.25 mm/min).

Record the load at different penetration depths (e.g., 0.5, 1.0, 1.5, 2.0, 2.5, 3.0, 4.0, 5.0,

7.5, 10.0, and 12.5 mm).

The CBR value is expressed as a percentage of the standard load required to cause the

same penetration in a standard crushed rock material.[5]

Protocol 4: Direct Shear Test

Apparatus: Direct shear box apparatus.

Procedure:

Prepare a specimen of the stabilized soil in the shear box.

Apply a normal stress to the specimen.

Apply a shear force at a constant rate of displacement.

Measure the shear force and the horizontal and vertical displacements.

Repeat the test for at least three different normal stresses.

The shear strength parameters (cohesion and angle of internal friction) are determined

from the plot of shear stress versus normal stress at failure.

Visualizations
Diagram 1: General Workflow for Sodium Silicate Soil Stabilization
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Caption: Workflow for soil stabilization using sodium silicate.

Diagram 2: Chemical Reaction Pathway of Sodium Silicate in Soil
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Caption: Simplified reaction mechanism of sodium silicate in soil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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